Cas no 1262004-59-0 (3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid)

• Product Name: 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid
• CAS No: 1262004-59-0
• MF: C₁₆H₁₂O₃S
• MW: 284.329683303833
• MDL: MFCD18321094
• CID: 5187817
• Update Time: 2026-03-05

3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[BENZO(B)THIOPHEN-2-YL]-5-METHOXYBENZOIC ACID
• 3-(1-Benzothiophen-2-yl)-5-methoxybenzoic acid
• 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid

• MDL： MFCD18321094
• Inchi： 1S/C16H12O3S/c1-19-13-7-11(6-12(8-13)16(17)18)15-9-10-4-2-3-5-14(10)20-15/h2-9H,1H3,(H,17,18)
• InChI Key： CLFWJKCJVPBYNN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 4.1
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid

Research Briefing on 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid (CAS: 1262004-59-0)

In recent years, the compound 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid (CAS: 1262004-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzo[b]thiophene and methoxybenzoic acid moieties, exhibits promising pharmacological properties, making it a subject of extensive investigation for potential therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the biological activity and mechanism of action of 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid. Research indicates that this compound demonstrates notable anti-inflammatory and anti-proliferative effects, particularly in the context of cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound selectively inhibits key signaling pathways involved in tumor growth, such as the PI3K/AKT/mTOR cascade. These findings suggest its potential as a lead compound for developing novel oncology therapeutics.

Another critical area of investigation involves the compound's pharmacokinetic properties. Recent in vitro and in vivo studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles. Data from these studies highlight moderate bioavailability and metabolic stability, with hepatic CYP450 enzymes playing a significant role in its biotransformation. Researchers are currently exploring structural modifications to enhance its pharmacokinetic performance while retaining its therapeutic efficacy.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, employing palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This development is pivotal for facilitating large-scale production and further preclinical evaluations.

In conclusion, 3-[Benzo(B)thiophen-2-YL]-5-methoxybenzoic acid (CAS: 1262004-59-0) represents a promising candidate in the realm of drug discovery, with its multifaceted biological activities and improved synthetic accessibility. Ongoing research aims to validate its therapeutic potential in disease models and address remaining challenges related to its pharmacokinetics and toxicity profiles. The compound's unique structural features and mechanistic insights position it as a valuable asset for future pharmaceutical innovations.